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Compound of Interest

Compound Name: Protocetraric acid

Cat. No.: B1234992 Get Quote

For Immediate Release

[CITY, State] – [Date] – In its ongoing commitment to laboratory safety and environmental

responsibility, this bulletin provides essential guidance on the proper disposal procedures for

protocetraric acid. This information is critical for researchers, scientists, and drug

development professionals to ensure safe handling and mitigate potential hazards.

Protocetraric acid, a naturally occurring depsidone found in lichens, is classified as a skin

sensitizer.[1][2] Improper disposal can lead to allergic skin reactions upon repeated contact and

pose a risk to the environment. Adherence to the following procedures is mandatory to maintain

a safe laboratory environment and comply with waste disposal regulations.

Key Safety and Chemical Data
A thorough understanding of the substance's properties is the first step in safe handling and

disposal. The following table summarizes the key identification and hazard information for

protocetraric acid.
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Parameter Data Reference

Chemical Name Protocetraric acid

CAS Number 489-51-0

Molecular Formula C₁₈H₁₄O₉

Molecular Weight 374.30 g/mol

GHS Hazard Class Skin Sensitizer, Category 1 [1][2]

Hazard Statement
H317: May cause an allergic

skin reaction
[1][2]

Signal Word Warning

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P272: Contaminated work

clothing should not be allowed

out of the workplace.P280:

Wear protective

gloves/protective clothing/eye

protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and water.P333+P313: If

skin irritation or rash occurs:

Get medical

advice/attention.P362+P364:

Take off contaminated clothing

and wash it before

reuse.P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

[1][2]

Experimental Protocols: Disposal Procedure
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The following step-by-step protocol must be followed for the disposal of protocetraric acid and

any contaminated materials. This procedure is designed to minimize exposure and ensure that

the waste is handled in a safe and compliant manner.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, nitrile gloves, and ANSI Z87.1-compliant safety glasses or

goggles.[3][4]

Due to its classification as a skin sensitizer, ensure gloves are regularly inspected for tears

or punctures.[1][2][3]

2. Waste Segregation and Collection:

All solid protocetraric acid waste, including unused or expired material, must be collected in

a designated hazardous waste container.[2]

This container should be made of a material compatible with organic acids, clearly labeled as

"Hazardous Waste: Protocetraric Acid," and kept securely closed when not in use.[5][6]

Do not mix protocetraric acid waste with other waste streams unless compatibility has been

verified.[5]

3. Handling Solid Waste:

When transferring solid protocetraric acid, handle it in a fume hood or a well-ventilated

area to avoid inhalation of any dust.[1][7]

Use tools such as a spatula or scoop to transfer the solid material, minimizing the generation

of dust.[4]

4. Contaminated Materials:

Any materials that have come into contact with protocetraric acid, such as weighing paper,

gloves, and pipette tips, must be considered contaminated.

These items should be placed in the same designated hazardous waste container as the

solid protocetraric acid.[4]
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5. Decontamination of Work Surfaces:

After handling, decontaminate all work surfaces with a suitable solvent (e.g., 70% ethanol or

as recommended by your institution's safety office) followed by soap and water.

The cleaning materials, such as paper towels, should also be disposed of as hazardous

waste.[4]

6. Final Disposal:

The sealed and labeled hazardous waste container must be disposed of through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[1][4]

Do not attempt to dispose of protocetraric acid down the drain or in the regular trash.[2]

Visualization of Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of protocetraric acid,

from preparation to final disposal.
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Step 1: Wear Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

Step 2: Handle in Ventilated Area
(Fume Hood)

Step 3: Collect Solid Waste & Contaminated Materials
in Labeled Hazardous Waste Container

Step 4: Securely Seal the Waste Container

Step 5: Decontaminate Work Surfaces

Step 6: Dispose of Cleaning Materials as Hazardous Waste

Step 7: Arrange for Pickup by EHS or Licensed Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of protocetraric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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